

understanding the chemical structure of IACS-8803

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: IACS-8803

Cat. No.: B15613911

[Get Quote](#)

An In-depth Technical Guide to the Chemical Structure and Activity of **IACS-8803**

Introduction

IACS-8803 is a potent, synthetically derived cyclic dinucleotide (CDN) that functions as a robust agonist for the Stimulator of Interferon Genes (STING) pathway.^{[1][2][3]} Its development represents a significant advancement in the field of immuno-oncology, offering a powerful tool to stimulate an innate immune response against tumors. Structurally, **IACS-8803** is a 2',3'-thiophosphate CDN analog, a design that confers enhanced stability and affinity for the STING protein compared to naturally occurring CDNs.^{[4][5][6]} This guide provides a detailed overview of its chemical properties, mechanism of action, and preclinical efficacy, tailored for researchers and drug development professionals.

Chemical Structure and Properties

IACS-8803 is a rationally designed CDN that incorporates specific chemical modifications to optimize its therapeutic potential.^[4] It is derived from a 2',3'-cyclic-di-adenosine (2',3'-CDA) scaffold and features two critical alterations: the inclusion of a fluorine atom at the 2' position of one ribose sugar and the replacement of non-bridging oxygen atoms with sulfur in the phosphodiester backbone, creating bis-thiophosphate linkages.^{[3][5]} The 2',3'-linkage offers a

higher binding affinity for STING than the canonical 3',3'-linkage found in bacterial CDNs, while the thiophosphate bonds provide resistance to degradation by phosphodiesterases, enhancing the molecule's stability and duration of action.[\[4\]](#)[\[5\]](#)

The compound is available in its free form as well as stable salt forms, including disodium and diammonium salts, which retain the same biological activity.[\[1\]](#)[\[7\]](#)[\[8\]](#)

Chemical Identification Data

The following tables summarize the key chemical identifiers for **IACS-8803** and its common salt forms.

Table 1: Chemical Identifiers for **IACS-8803** (Free Form)


Identifier	Value
CAS Number	2095690-70-1 [1] [2]
Molecular Formula	C20H23FN10O9P2S2 [1] [2]
Molecular Weight	692.53 g/mol [1] [9]
Canonical SMILES	NC1=NC=NC2=C1N=CN2[C@H]3--INVALID-LINK----INVALID-LINK--=O)--INVALID-LINK----INVALID-LINK-- O[C@H]5N(C=N6)C7=C6C(N)=NC=N7 (S)=O)O3 [1]
InChI Key	CMVAAKLGZJHFOY-MHDIRSDWSA-N [9]
InChI	InChI=1S/C20H23FN10O9P2S2/c21-9-13-8(38-19(9)30-5-28-10-15(22)24-3-26-17(10)30)2-36-42(34,44)40-14-12(32)7(1-35-41(33,43)39-13)37-20(14)31-6-29-11-16(23)25-4-27-18(11)31/h3-9,12-14,19-20,32H,1-2H2,(H,33,43)(H,34,44)(H2,22,24,26)(H2,23,25,27)/t7-,8-,9-,12-,13-,14-,19-,20-,41-,42-/m1/s1 [9]

Table 2: Chemical Identifiers for **IACS-8803** Salt Forms

Identifier	IACS-8803 Disodium	IACS-8803 Diammonium
CAS Number	2243079-36-7[8][10]	Not Available
Molecular Formula	C20H21FN10Na2O9P2S2[8][11]	C20H29FN12O9P2S2[7]
Molecular Weight	736.50 g/mol [8]	726.60 g/mol [7]
IUPAC Name	disodium;8,17-bis(6-aminopurin-9-yl)-9-fluoro-3,12-dioxo-3,12-disulfido-2,4,7,11,13,16-hexaoxa-3λ ⁵ ,12λ ⁵ -diphosphatricyclo[13.2.1.0 ^{6,10}]octadecan-18-ol[11]	Not Available

Mechanism of Action: STING Pathway Activation

IACS-8803 functions by directly binding to and activating the STING protein, which is an essential receptor of the innate immune system located on the endoplasmic reticulum.[4] This binding event triggers a conformational change in STING, leading to its translocation and the recruitment and activation of downstream signaling proteins. This cascade culminates in the robust activation of two key transcription factors: Interferon Regulatory Factor 3 (IRF3) and Nuclear Factor kappa-B (NF-κB).[4][5] Activated IRF3 and NF-κB then translocate to the nucleus to drive the transcription of Type I interferons (e.g., IFN-β) and a host of other pro-inflammatory cytokines.[3][4][5] This cytokine release is a critical upstream event for the priming of tumor-antigen-specific cytotoxic T-cells, effectively bridging the innate and adaptive immune systems to mount an anti-tumor response.[3][4]



[Click to download full resolution via product page](#)

Caption: STING signaling pathway activated by **IACS-8803**.

Preclinical Efficacy and Experimental Protocols

IACS-8803 has demonstrated superior anti-tumor efficacy in multiple preclinical cancer models when compared to benchmark STING agonists like ADU-S100.[3][5] Its activity has been validated in both melanoma and difficult-to-treat glioblastoma models.

Quantitative Efficacy Data

Table 3: Summary of Preclinical Efficacy Data for **IACS-8803**


Cancer Model	Dosing & Administration	Key Findings	Reference
B16-OVA Melanoma	10 µg, intra-tumoral (3 doses)	Superior regression of untreated, contralateral tumors compared to benchmarks, indicating a robust systemic immune response.[4][5] A higher number of mice were cured of both tumors.[5]	Ager CR, et al. Bioorg Med Chem Lett. 2019. [3]
GL261 Glioblastoma	5 µg, intracranial	Significantly improved survival rates in an immune checkpoint-responsive model.[12]	Najem, H. et al. J Clin Invest. 2024.[12]
QPP4/QPP8 Glioblastoma	5 µg, intracranial	56% to 100% of animals became tumor-free in models resistant to immune checkpoint blockade. [12]	Najem, H. et al. J Clin Invest. 2024.[12]
U87 Glioblastoma	5 µg, intracranial	Significantly extended survival in a STING-silenced tumor model, demonstrating reliance on host immune cell activation.[12]	Najem, H. et al. J Clin Invest. 2024.[12]

Experimental Protocol: Murine Melanoma Bilateral Tumor Model

A key experiment demonstrating the systemic efficacy of **IACS-8803** involves a bilateral tumor model in mice. This protocol is designed to assess whether local treatment in one tumor can induce an immune response that attacks a distant, untreated tumor.

Methodology:

- **Tumor Implantation:** C57BL/6 mice are implanted subcutaneously with 1×10^5 B16-OVA melanoma cells on both the left and right flanks.[\[5\]](#)
- **Tumor Growth:** Tumors are allowed to grow until they reach a palpable size.
- **Treatment Administration:** On days 6, 9, and 12 post-implantation, a 10 μ g dose of **IACS-8803** is administered via intra-tumoral injection into the tumor on one flank only.[\[4\]](#)[\[5\]](#)
- **Monitoring and Endpoints:**
 - The growth of both the injected (ipsilateral) and untreated (contralateral) tumors is measured regularly.
 - The primary endpoints are the regression of the contralateral tumor, indicating a systemic anti-tumor immune response, and overall survival.[\[5\]](#)
 - The number of mice completely cured of both tumors is also a critical metric of efficacy.[\[5\]](#)



[Click to download full resolution via product page](#)

Caption: Workflow for bilateral tumor efficacy study.

Conclusion

IACS-8803 is a highly potent and stable STING agonist with a well-defined chemical structure and mechanism of action. Its rational design, incorporating a 2',3'-thiophosphate backbone, translates to robust activation of the STING pathway and significant, systemic anti-tumor immunity in preclinical models.[3][5] The compelling efficacy data, particularly its ability to induce regression of distant, untreated tumors and overcome resistance to checkpoint inhibitors, positions **IACS-8803** as a promising candidate for clinical translation in immuno-oncology.[5][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. medchemexpress.com \[medchemexpress.com\]](https://www.medchemexpress.com)
- [2. IACS-8803 - Immunomart \[immunomart.com\]](https://www.immunomart.com)
- [3. researchgate.net \[researchgate.net\]](https://www.researchgate.net)
- [4. cancer-research-network.com \[cancer-research-network.com\]](https://www.cancer-research-network.com)
- [5. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes \(STING\) with robust systemic antitumor efficacy - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. STING agonist 8803 reprograms the immune microenvironment and increases survival in preclinical models of glioblastoma - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. medchemexpress.com \[medchemexpress.com\]](https://www.medchemexpress.com)
- [8. medchemexpress.com \[medchemexpress.com\]](https://www.medchemexpress.com)
- [9. medkoo.com \[medkoo.com\]](https://www.medkoo.com)
- [10. IACS-8803 disodium | STING agonist | Probechem Biochemicals \[probechem.com\]](https://www.probechem.com)
- [11. IACS-8803 \(disodium\) | C₂₀H₂₁FN₁₀Na₂O₉P₂S₂ | CID 172872227 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](https://pubchem.ncbi.nlm.nih.gov)
- [12. STING agonist exerts robust preclinical antitumor activity in glioma models | BioWorld \[bioworld.com\]](https://www.bioworld.com)

- To cite this document: BenchChem. [understanding the chemical structure of IACS-8803]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15613911/docs#understanding-the-chemical-structure-of-iacs-8803\]](https://www.benchchem.com/product/b15613911/docs#understanding-the-chemical-structure-of-iacs-8803)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)